Cas no 1261975-94-3 (3-(4-Carboxyphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(4-Carboxyphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261975-94-3
• MF: C₁₅H₉F₃O₄
• MW: 310.224775075912
• MDL: MFCD18320294
• CID: 1039197
• PubChem ID: 53226200
• Update Time: 2025-09-26

3-(4-Carboxyphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 3-(4-carboxyphenyl)-5-(trifluoromethyl)benzoic acid
• CS-0443986
• 1261975-94-3
• [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-(trifluoromethyl)-
• A889519
• 5-(TrifluoroMethyl)-[1,1/'-biphenyl]-3,4/'-dicarboxylic acid
• BS-20328
• 5-(Trifluoromethyl)-[1,1'-biphenyl]-3,4'-dicarboxylicacid
• 5-(Trifluoromethyl)[1,1'-biphenyl]-3,4'-dicarboxylic acid
• MFCD18320294
• DTXSID20689932
• 3-(4-CARBOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(4-Carboxyphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18320294
• Inchi： 1S/C15H9F3O4/c16-15(17,18)12-6-10(5-11(7-12)14(21)22)8-1-3-9(4-2-8)13(19)20/h1-7H,(H,19,20)(H,21,22)
• InChI Key： ZSACUTOXWGVAFC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)C1C=CC(C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 310.04500
• Monoisotopic Mass: 310.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 3.76880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives